N-mesitylpropanamide

• IUPAC Name: N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C12H17NO/c1-5-11(14)13-12-9(3)6-8(2)7-10(12)4/h6-7H,5H2,1-4H3,(H,13,14)
• InChI Key: AQBZEZFDJWSZLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=C(C=C1C)C)C
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-mesitylpropanamide, including its analogs and derivatives, involves a range of chemical reactions and methodologies. For instance, mesitylpseudohalogermanes and other mesityl-containing compounds are synthesized through reactions that often involve halides or pseudohalides, showcasing the versatility of mesityl groups in organic synthesis (Hihara et al., 2000).

Molecular Structure Analysis

X-ray diffraction methods are frequently employed to determine the crystal and molecular structures of mesityl-containing compounds. These studies reveal that compounds such as mesitylpseudohalogermanes exhibit covalent monomer structures with distorted tetrahedral geometries, highlighting the influence of the mesityl groups on molecular structure (Hihara et al., 2000).

Chemical Reactions and Properties

Reactivity studies of mesityl-containing compounds, such as mesitylphosphaacetylene, reveal diverse chemical behavior, including cycloaddition reactions and interactions with diazo compounds, azides, and nitrile oxides. These reactions yield a variety of heterocyclic products, demonstrating the chemical versatility of mesityl-based compounds (Mack et al., 1998).

Scientific Research Applications

Drug Discovery and Development

N-mesitylpropanamide may play a role in the broader context of drug discovery and development. The process of drug research, historically driven by chemistry and increasingly guided by pharmacology and clinical sciences, has been integral to medical progress. Molecular biology and genomic sciences have significantly impacted drug discovery, enriching the therapeutic armamentarium with recombinant proteins and monoclonal antibodies. The complexity of drug research necessitates a multifaceted approach, including exploring new molecular entities like this compound (Drews, 2000).

Pharmacogenetics Research

This compound may also be relevant in the field of pharmacogenetics. The NIH Pharmacogenetics Research Network focuses on correlating drug response with genetic variation. This area of research is crucial in understanding how drugs interact with different genetic profiles, potentially including the metabolic pathways involving this compound (Giacomini et al., 2007).

Pharmacokinetics and Metabolism

The role of pharmacokinetics and metabolism in drug discovery and development is a critical area where this compound might have applications. Understanding the metabolic pathways and pharmacokinetic profiles of new drugs, including those involving this compound, is essential in developing effective and safe pharmaceuticals (Lin & Lu, 1997).

Limitations and Challenges in Drug Research

This compound's application in drug research must consider the limitations and challenges in the field. Animal studies, often used to predict human toxicity, have limitations and may not accurately reflect human responses. This raises questions about the efficacy and safety of drugs, including those involving this compound, in clinical trials (Norman, 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other substances or systems. Unfortunately, specific information on the mechanism of action of N-mesitylpropanamide is not available.